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Compound of Interest

Compound Name: (+)-isononyl acetate

Cat. No.: B1147620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this technical guide pertains to isononyl acetate, for

which the CAS number 40379-24-6 is often used for an unspecified isomer mixture. The IUPAC

name for the primary component is generally considered to be 7-methyloctyl acetate. Specific

toxicological and biological data for the (+)-enantiomer are not currently available in the public

domain. This document summarizes the existing knowledge on the isomer mixture and

discusses the potential biological context based on related compounds.

Chemical and Physical Properties
(+)-Isononyl acetate is a branched-chain fatty acid ester. It is a colorless liquid with a

characteristic sweet, fruity, and floral odor.[1][2] Its primary application is as a fragrance

ingredient in various consumer products, including perfumes, soaps, detergents, and

cosmetics.[1][3][4]

Table 1: Physicochemical Properties of Isononyl Acetate (Isomer Unspecified)
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Property Value Reference(s)

Molecular Formula C₁₁H₂₂O₂ [1][5]

Molecular Weight 186.29 g/mol [1][5]

Appearance Clear, colorless liquid [1][5][6]

Odor
Sweet, floral, fruity, woody,

violet
[2][6]

Density 0.863 - 0.869 g/cm³ at 20°C [2][5]

Boiling Point Approximately 214.2 - 220.8°C [1][4][6]

Flash Point 71 - 82.9°C [4][5][6]

Water Solubility
12.56 mg/L at 25°C

(estimated)
[6][7]

Refractive Index 1.4200 - 1.4250 at 20°C [2][5]

logP 4.1 - 4.23 [5][7]

Synthesis
The most common method for the synthesis of isononyl acetate is the Fischer-Speier

esterification of isononyl alcohol with acetic acid, using a strong acid catalyst such as sulfuric

acid.[5] To increase the reaction yield, acetic anhydride can be used in place of acetic acid.[5]

Synthesis and Purification Workflow
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Synthesis and Purification of Isononyl Acetate
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Caption: Workflow for the synthesis and purification of isononyl acetate.

Experimental Protocols
Laboratory-Scale Synthesis of Isononyl Acetate
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This protocol is based on the Fischer-Speier esterification method.

Materials:

Isononyl alcohol (7-methyloctan-1-ol)

Glacial acetic acid

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine isononyl

alcohol and a molar excess of glacial acetic acid.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the stirring

mixture.

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 1-5 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).
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Work-up: After cooling the reaction mixture to room temperature, transfer it to a separatory

funnel containing cold water.

Neutralization: Carefully add saturated sodium bicarbonate solution in portions to neutralize

the excess acid until the aqueous layer is neutral or slightly basic.

Extraction: Separate the organic layer and wash it with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate and filter.

Purification: Purify the crude ester by distillation, collecting the fraction at the appropriate

boiling point.

Spectroscopic Data
Detailed spectroscopic data, including 1H NMR, 13C NMR, IR, and mass spectra for acetic

acid, isononyl ester, are available in commercial databases such as the Wiley Registry of Mass

Spectral Data and the KnowItAll NMR Spectral Library.[8][9] This data is essential for the

structural confirmation of the synthesized product.

Safety and Toxicology
Isononyl acetate is considered a combustible liquid.[1] Vapors may cause eye and respiratory

tract irritation, headaches, and dizziness.[10][11] Prolonged or frequent skin contact may cause

irritation and dermatitis.[10][11] Safety data sheets (SDS) provide detailed information on

handling, storage, and emergency procedures.[12]

Table 2: Toxicological Profile of Isononyl Acetate (Isomer Unspecified)

Endpoint Result Reference(s)

Genotoxicity Not genotoxic [7]

Skin Sensitization No concern [7]

Oral LD50 (Rat) 4250 mg/kg [13]
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Potential Biological Significance and Future
Research Directions
While specific biological activity data for (+)-isononyl acetate is lacking, the broader class of

branched-chain fatty acid esters has garnered interest in the scientific community for its

potential therapeutic effects.

Conceptual Signaling Pathway for Branched-Chain Fatty
Acid Esters
Research on other branched-chain fatty acid esters, such as palmitic acid esters of hydroxy

stearic acids (PAHSAs), has shown that they can exert anti-diabetic and anti-inflammatory

effects.[3][6] These effects are, in some cases, mediated through the activation of G-protein

coupled receptors like GPR40.[3][6]

Conceptual Signaling for Branched-Chain Fatty Acid Esters
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(e.g., Isononyl Acetate)
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Caption: Hypothetical signaling pathway for branched-chain fatty acid esters.

Given its structural similarity to biologically active lipids, (+)-isononyl acetate presents an

interesting candidate for further investigation. Future research should focus on:

Chiral Synthesis and Resolution: Developing methods for the enantioselective synthesis or

chiral resolution of isononyl acetate to obtain the pure (+)-enantiomer for biological testing.

In Vitro and In Vivo Studies: Screening (+)-isononyl acetate for biological activities, such as

anti-inflammatory, anti-diabetic, and anti-cancer effects, in relevant cell-based assays and

animal models.

Mechanism of Action Studies: If biological activity is identified, further research will be

needed to elucidate the specific molecular targets and signaling pathways involved.

The exploration of the biological properties of (+)-isononyl acetate could potentially lead to the

discovery of a novel bioactive lipid with therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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